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Compound of Interest

Compound Name:
2-Hydroxy-2,4-dimethyl-3-

pentanone

Cat. No.: B8730020 Get Quote

Technical Guide: 2-Hydroxy-2,4-dimethyl-3-
pentanone
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-Hydroxy-2,4-dimethyl-
3-pentanone, a sterically hindered α-hydroxy ketone. Due to its limited commercial availability,

this guide places a strong emphasis on its synthesis, physicochemical properties, and potential

applications based on the chemistry of related compounds.

Physicochemical and Spectroscopic Data
Quantitative data for 2-Hydroxy-2,4-dimethyl-3-pentanone is not extensively available in the

literature, with many properties being computationally predicted. The following tables

summarize the available experimental and computed data.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 3212-67-7 PubChem[1]

Molecular Formula C₇H₁₄O₂ PubChem[1]

Molecular Weight 130.18 g/mol PubChem[1]

IUPAC Name
2-hydroxy-2,4-dimethylpentan-

3-one
PubChem[1]

Computed XLogP3 0.9 PubChem[1]

Computed Boiling Point 166.1 ± 8.0 °C at 760 mmHg Guidechem

Computed Flash Point 60.7 ± 11.0 °C Guidechem

Computed Density 0.9 ± 0.1 g/cm³ Guidechem

Table 2: Spectroscopic and Chromatographic Data

Data Type Value Source

Kovats Retention Index

(Standard Polar Column)
1376 NIST WebBook[1]

GC-MS Major Peaks (m/z) 59, 43, 41 PubChem[2]

Synthesis of 2-Hydroxy-2,4-dimethyl-3-pentanone
As 2-Hydroxy-2,4-dimethyl-3-pentanone is not readily available commercially, a reliable

synthetic route is essential for researchers. A plausible and common method for the synthesis

of α-hydroxy ketones is the oxidation of a ketone enolate.

Proposed Experimental Protocol: Synthesis via Enolate
Oxidation
This protocol is a general procedure adapted for the specific synthesis of 2-Hydroxy-2,4-
dimethyl-3-pentanone from 2,4-dimethyl-3-pentanone.
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Materials:

2,4-dimethyl-3-pentanone (Diisopropyl ketone)

Lithium diisopropylamide (LDA) solution in THF

(1S)-(+)-(10-camphorsulfonyl)oxaziridine

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for anhydrous reactions

Silica gel for column chromatography

Procedure:

Enolate Formation:

In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon

or nitrogen), dissolve 2,4-dimethyl-3-pentanone (1 equivalent) in anhydrous THF.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of LDA in THF (1.05 equivalents) dropwise to the stirred ketone

solution.

Allow the reaction mixture to stir at -78 °C for 1 hour to ensure complete enolate formation.

Hydroxylation:

Dissolve (1S)-(+)-(10-camphorsulfonyl)oxaziridine (1.1 equivalents) in a minimal amount of

anhydrous THF.
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Add the oxaziridine solution dropwise to the enolate solution at -78 °C.

Continue stirring the reaction mixture at -78 °C for 2-3 hours.

Work-up and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Allow the mixture to warm to room temperature.

Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of

aqueous layer).

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a suitable

eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Hydroxy-2,4-
dimethyl-3-pentanone.

Diagram of the Synthetic Workflow:

2,4-Dimethyl-3-pentanone Lithium EnolateLDA, THF, -78°C Hydroxylation Reaction

Camphorsulfonyl- 
 oxaziridine Crude ProductQuench (NH4Cl) PurificationExtraction & Drying 2-Hydroxy-2,4-dimethyl-3-pentanoneColumn Chromatography

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Hydroxy-2,4-dimethyl-3-pentanone.

Chemical Reactivity and Potential Applications
α-Hydroxy ketones are versatile intermediates in organic synthesis. The presence of both a

hydroxyl and a carbonyl group in close proximity allows for a range of chemical

transformations.
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General Reactivity Pathway:

2-Hydroxy-2,4-dimethyl-3-pentanone

Oxidatione.g., Swern, DMP

Reductione.g., NaBH4

Hydroxyl Protection
e.g., Silylating agent

Enolization
Base or Acid

1,2-Diketone

Vicinal Diol

Protected α-Hydroxy Ketone

Enediol Intermediate

Click to download full resolution via product page

Caption: General reactivity of α-hydroxy ketones.

Potential Applications in Drug Development
While specific studies on the biological activity of 2-Hydroxy-2,4-dimethyl-3-pentanone are

not readily available, the α-hydroxy ketone motif is present in various biologically active

molecules and serves as a key building block in medicinal chemistry.

Scaffold for Bioactive Molecules: The functional groups of α-hydroxy ketones allow for further

elaboration into more complex structures, making them valuable starting materials for the

synthesis of compound libraries for high-throughput screening.

Enzyme Inhibition: The α-hydroxy ketone moiety can mimic the transition state of certain

enzymatic reactions, leading to potential applications as enzyme inhibitors.

Precursor to Heterocycles: This compound can serve as a precursor for the synthesis of

various heterocyclic compounds, a common feature in many drug molecules.
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Commercial Suppliers
As of late 2025, 2-Hydroxy-2,4-dimethyl-3-pentanone is not widely available as a stock

chemical from major suppliers. However, numerous companies specialize in the custom

synthesis of fine chemicals and can produce this compound on request.

Table 3: Potential Custom Synthesis Providers

Company Website

Aurora Fine Chemicals[3] aurorafinechemicals.com

Tocris Bioscience tocris.com

ChemDesign[4] chemdesign.com

Taros Chemicals[5] taros.de

Dalton Pharma Services[6] dalton.com

Enamine[7] enamine.net

KareBay Biochem[8] karebaybio.com

Researchers and drug development professionals are advised to contact these or other custom

synthesis providers to obtain 2-Hydroxy-2,4-dimethyl-3-pentanone for their specific needs. It

is recommended to request a certificate of analysis to ensure the purity and identity of the

synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.dakenchem.com/custom-chemical-synthesis-companies/
https://aurorafinechemicals.com/chemical-synthesis.html
https://chemdesign.com/contract-chemical-manufacturing/
https://www.tarosdiscovery.com/chemical-services/custom-synthesis/
https://www.dalton.com/custom-synthesis-fine-chemical
https://enamine.net/services/custom-synthesis
https://www.karebaybio.com/services/custom-organic-synthesis-services.html
https://www.karebaybio.com/services/custom-organic-synthesis-services.html
https://www.benchchem.com/product/b8730020#commercial-suppliers-of-2-hydroxy-2-4-dimethyl-3-pentanone
https://www.benchchem.com/product/b8730020#commercial-suppliers-of-2-hydroxy-2-4-dimethyl-3-pentanone
https://www.benchchem.com/product/b8730020#commercial-suppliers-of-2-hydroxy-2-4-dimethyl-3-pentanone
https://www.benchchem.com/product/b8730020#commercial-suppliers-of-2-hydroxy-2-4-dimethyl-3-pentanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8730020?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8730020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

